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Cat. No.: B15176565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl Docosanoate, the ester of 2-ethylhexyl alcohol and docosanoic acid (also known

as behenic acid), is a versatile emollient utilized in cosmetic and personal care formulations. Its

chemical structure provides a unique combination of properties, including a rich but non-greasy

skin feel, good spreadability, and the ability to form a protective, occlusive film on the skin.

These characteristics make it an excellent candidate for a wide range of products, from daily

moisturizers and lotions to more specialized skin barrier repair formulations. Emollients are

crucial components in skincare, functioning to soften, smooth, and hydrate the skin by

preventing transepidermal water loss (TEWL)[1].

This document provides detailed application notes and experimental protocols for researchers

and formulators interested in utilizing 2-Ethylhexyl Docosanoate in their product development.

Physicochemical Properties
While specific experimental data for 2-Ethylhexyl Docosanoate is not readily available in the

public domain, its properties can be inferred from its chemical structure and comparison with

similar 2-ethylhexyl esters like 2-ethylhexyl stearate and palmitate[2][3][4].
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Property Typical Value/Description

INCI Name ETHYLHEXYL DOCOSANOATE

CAS Number 87891-59-6

Appearance Clear to slightly yellowish liquid

Odor Characteristic, faint

Solubility Soluble in oils and esters; insoluble in water

Spreadability Good to excellent

Skin Feel Rich, substantive, non-greasy, silky

Occlusivity Moderate

Applications in Cosmetic Formulations
2-Ethylhexyl Docosanoate is suitable for a variety of cosmetic applications due to its emollient

and conditioning properties.

Skin Care: In creams, lotions, and serums, it functions to improve skin hydration, enhance

the skin barrier, and provide a smooth, luxurious feel. Its moderate occlusivity helps to lock in

moisture without feeling heavy.

Sun Care: It can act as a solvent for UV filters and contribute to the overall sensory profile of

sunscreen formulations.

Color Cosmetics: In foundations and lipsticks, it can aid in pigment dispersion and provide a

smooth application.

Hair Care: In conditioners and hair styling products, it can provide conditioning and a silky,

non-greasy feel.

Quantitative Data on Emollient Efficacy (Illustrative)
As specific quantitative data for 2-Ethylhexyl Docosanoate is not publicly available, the

following tables present illustrative data based on studies of other 2-ethylhexyl esters and long-
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chain fatty acid esters. This data should be considered as a representative example of the

expected performance.

Table 1: Illustrative Skin Hydration Performance (Corneometry)

Treatment
Baseline
(Corneometer
Units)

2 Hours Post-
Application
(Corneometer
Units)

% Increase in
Hydration

Untreated Control 45.2 ± 3.1 46.1 ± 3.3 2.0%

Placebo Cream 44.8 ± 2.9 55.3 ± 4.2 23.4%

Cream with 5% 2-

Ethylhexyl Ester*
45.5 ± 3.5 68.7 ± 5.1 51.0%

*Data is illustrative and based on the expected performance of a long-chain 2-ethylhexyl ester.

Table 2: Illustrative Transepidermal Water Loss (TEWL) Reduction (Tewameter)

Treatment Baseline (g/m²/h)
4 Hours Post-
Application
(g/m²/h)

% Reduction in
TEWL

Untreated Control 12.5 ± 1.8 12.3 ± 1.9 1.6%

Placebo Cream 12.8 ± 2.1 10.9 ± 1.7 14.8%

Cream with 5% 2-

Ethylhexyl Ester*
12.6 ± 1.9 8.2 ± 1.5 34.9%

*Data is illustrative and based on the expected performance of a long-chain 2-ethylhexyl ester.

Table 3: Illustrative Sensory Panel Evaluation (Scale 1-10)
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Attribute Mineral Oil Isopropyl Myristate 2-Ethylhexyl Ester*

Spreadability 7.5 ± 1.2 9.2 ± 0.8 8.5 ± 1.1

Greasiness 8.1 ± 1.5 4.3 ± 1.0 5.2 ± 1.3

Silkiness 5.4 ± 1.3 8.8 ± 0.9 8.1 ± 1.0

Absorption 4.2 ± 1.1 8.5 ± 1.0 7.8 ± 1.2

Residual Tack 6.8 ± 1.4 2.1 ± 0.7 2.5 ± 0.8

*Data is illustrative and based on the expected performance of a long-chain 2-ethylhexyl ester.

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy and safety of

2-Ethylhexyl Docosanoate as a cosmetic emollient.

Protocol for Evaluating Skin Hydration (Corneometry)
Objective: To quantify the short-term and long-term moisturizing effects of a formulation

containing 2-Ethylhexyl Docosanoate on the skin.

Materials:

Corneometer® (e.g., CM 825, Courage + Khazaka)

Test formulation (e.g., O/W emulsion with 5% 2-Ethylhexyl Docosanoate)

Placebo formulation (without 2-Ethylhexyl Docosanoate)

Untreated control area

Human volunteers (n ≥ 20) with dry to normal skin

Controlled environment room (20-22°C, 40-60% RH)

Skin marking pen
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Procedure:

Volunteer Acclimatization: Volunteers acclimate in the controlled environment room for at

least 30 minutes before measurements.

Test Site Demarcation: Mark out three test areas of equal size (e.g., 2x2 cm) on the volar

forearm of each volunteer.

Baseline Measurement: Take baseline skin hydration readings from each test area using the

Corneometer®. Record the average of three measurements per site.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation

and placebo formulation to their respective test areas. One area remains untreated.

Post-Application Measurements: Take measurements at predetermined time points (e.g., 1,

2, 4, 8, and 24 hours) for short-term effects. For long-term effects, instruct volunteers to

apply the products twice daily for a period of 2-4 weeks, with measurements taken at weekly

intervals.

Data Analysis: Calculate the percentage change in skin hydration from baseline for each

treatment and time point. Perform statistical analysis (e.g., ANOVA, t-test) to determine the

significance of the results.
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Fig. 1: Skin Hydration Evaluation Workflow
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Protocol for Evaluating Transepidermal Water Loss
(TEWL)
Objective: To assess the effect of a formulation containing 2-Ethylhexyl Docosanoate on the

skin's barrier function by measuring TEWL.

Materials:

Tewameter® (e.g., TM 300, Courage + Khazaka)

Test formulation

Placebo formulation

Untreated control area

Human volunteers (n ≥ 20)

Controlled environment room (20-22°C, 40-60% RH)

Skin marking pen

Procedure:

Volunteer Acclimatization: As per the skin hydration protocol.

Test Site Demarcation: As per the skin hydration protocol.

Baseline Measurement: Measure baseline TEWL for each test site. Ensure the probe is held

perpendicular to the skin surface without excessive pressure.

Product Application: Apply the formulations as described in the skin hydration protocol.

Post-Application Measurements: Take TEWL measurements at specified intervals (e.g., 1, 2,

4, 8, and 24 hours).

Data Analysis: Calculate the percentage reduction in TEWL from baseline. Statistically

compare the results between the different treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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